N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide

• IUPAC Name: N-[[1-(hydroxymethyl)cyclopropyl]methyl]-4-methylthiophene-2-carboxamide
• InChI: InChI=1S/C11H15NO2S/c1-8-4-9(15-5-8)10(14)12-6-11(7-13)2-3-11/h4-5,13H,2-3,6-7H2,1H3,(H,12,14)
• InChI Key: WYVACTKFFYTZPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NCC2(CC2)CO
• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol

Description

N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide (N-MMC) is a synthetic compound that has been the subject of numerous scientific studies. It is a cyclic amide derivative of 4-methylthiophene, a heterocyclic compound with a five-membered ring. In recent years, N-MMC has been investigated for its potential use in a variety of applications, ranging from drug delivery systems to medical imaging.

Scientific Research Applications

N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide has been studied for its potential applications in drug delivery systems and medical imaging. In drug delivery systems, N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide has been shown to be an effective carrier for the delivery of therapeutic agents. It has also been used as a contrast agent for magnetic resonance imaging (MRI). N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide has been demonstrated to have a high degree of stability and low toxicity, making it an attractive option for use in medical imaging.

Mechanism of Action

The mechanism of action of N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide is not fully understood. However, it is believed that the cyclic amide group in N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide is responsible for its affinity for certain molecules, such as therapeutic agents and contrast agents. Additionally, the hydroxymethyl group in N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide may play a role in its ability to bind to certain molecules.
Biochemical and Physiological Effects
N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide has been studied for its potential biochemical and physiological effects. In animal studies, N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide has been shown to have a positive effect on the cardiovascular system, as well as a protective effect against oxidative stress. Additionally, N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide has been shown to have anti-inflammatory and anti-cancer properties in vitro studies.

Advantages and Limitations for Lab Experiments

N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide has several advantages for use in laboratory experiments. It has a high degree of stability and low toxicity, making it safe for use in experiments. Additionally, it is easily synthesized and has a high yield. However, there are some limitations to its use in laboratory experiments. For example, N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide is not soluble in water, making it difficult to use in certain types of experiments.

Future Directions

There are several potential future directions for the research and development of N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide. One potential direction is the development of new drug delivery systems using N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide as a carrier. Additionally, N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide could be used to develop new contrast agents for medical imaging. Additionally, further research could be conducted to better understand the mechanism of action of N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide and its biochemical and physiological effects. Finally, research could be conducted to develop new methods for synthesizing N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide with higher yields and improved solubility.

Synthesis Methods

N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide can be synthesized using a two-step procedure. The first step involves the reaction of 4-methylthiophene with 1-chloro-3-methylcyclopropane to form an intermediate, which is then reacted with hydroxylamine to form N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide. The reaction conditions are mild, and the overall yield of N-{[1-(hydroxymethyl)cyclopropyl]methyl}-4-methylthiophene-2-carboxamide is high.